Cas no 1245782-69-7 (5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine)

• Product Name: 5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine
• CAS No: 1245782-69-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• MDL: MFCD16883061
• CID: 1056298
• Update Time: 2025-11-06

5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylate
• 6,7-Dihydro-[1,2,3]triazolo[1,5-a]pyrazine-5(4H)-carboxylic acid tert-butyl ester
• 5-Boc-4,6,7-trihydro-1,2,3-triazolo[1,5-a]pyrazine
• tert-butyl 6,7-dihydro-4H-triazolo[1,5-a]pyrazine-5-carboxylate
• 5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine

• MDL： MFCD16883061
• Inchi： 1S/C10H16N4O2/c1-10(2,3)16-9(15)13-4-5-14-8(7-13)6-11-12-14/h6H,4-5,7H2,1-3H3
• InChI Key： WJRDRGQJIDIENS-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=CN=NN2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.12700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.28
• Boiling Point: 368 ºC
• Flash Point: 176 ºC
• PSA: 60.25000
• LogP: 0.96670

Additional information on 5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine

Comprehensive Overview of 5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine (CAS No. 1245782-69-7)

The compound 5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine (CAS No. 1245782-69-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazoloapyrazine core protected by a Boc (tert-butoxycarbonyl) group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antiviral agents.

In recent years, the demand for triazoloapyrazine derivatives has surged due to their role in modulating protein-protein interactions and enzyme activity. The Boc-protected variant (5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine) offers enhanced stability during synthetic processes, a critical factor for scalable production. This aligns with the growing trend in green chemistry and sustainable synthesis, where efficiency and minimal waste are prioritized.

From a structural perspective, the triazolo1,5-apyrazine scaffold is notable for its electron-rich nitrogen atoms, which facilitate hydrogen bonding and π-stacking interactions. These properties are exploited in medicinal chemistry to design molecules with high binding affinity to biological targets. For instance, analogs of this compound have shown promise in preclinical studies for neurodegenerative diseases and cancer therapeutics, addressing key healthcare challenges highlighted by global research initiatives.

The synthesis of 5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine typically involves multi-step reactions, including cyclization and Boc protection strategies. Recent advancements in flow chemistry and catalysis have improved yields and reduced reaction times, making it more accessible for industrial applications. This progress resonates with the broader scientific community's focus on process optimization and cost-effective manufacturing.

Analytical characterization of this compound relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a topic frequently searched by quality control professionals. Additionally, its storage conditions—typically under inert atmospheres at low temperatures—highlight the importance of compound stability in long-term research projects.

Beyond pharmaceuticals, 5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine has potential applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). This interdisciplinary relevance underscores its value in both academic and industrial settings, aligning with the increasing interest in multifunctional chemicals.

In summary, 5-Boc-4,6,7-trihydro-1,2,3-triazolo1,5-apyrazine (CAS No. 1245782-69-7) represents a critical building block in modern synthetic chemistry. Its adaptability to diverse research fields—from drug development to advanced materials—makes it a subject of ongoing exploration. As scientific inquiries into heterocyclic compounds and Boc-protection strategies continue to rise, this compound is poised to remain at the forefront of innovation.